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Abstract

AN3661 is a novel benzoxaborole compound with potent antimalarial activity against multiple
strains of Plasmodium falciparum, including those resistant to existing drugs. Its unique
mechanism of action, targeting the P. falciparum cleavage and polyadenylation specificity factor
subunit 3 (PfCPSF3), presents a promising new avenue for the development of next-generation
antimalarial therapies. This technical guide provides a comprehensive overview of the chemical
structure, mechanism of action, and biological activity of AN3661, supplemented with detailed
experimental protocols for its synthesis and evaluation.

Chemical Structure and Properties

AN3661, chemically known as 7-((2'-carboxylic acid) ethyl) benzoxaborole, is a synthetic
organic compound belonging to the benzoxaborole class. The presence of a boron atom within
the heterocyclic ring system is a key feature of this chemical series and is essential for its
biological activity.
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Property Value
3-(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-
IUPAC Name _ _
yl)propanoic acid
Molecular Formula C10H11BO4
Molecular Weight 206.00 g/mol
Canonical SMILES OC(=0)CCclcccc2cl1B(0)0C2[1]
inChi INChI=1S/C10H11B04/c12-9(13)5-4-7-2-1-3-8-
n
6-15-11(14)10(7)8/h1-3,14H,4-6H2,(H,12,13)[1]
InChl Key CEVOKIPNIZQANN-UHFFFAQYSA-N[1]

Mechanism of Action: Targeting PFCPSF3

AN3661 exerts its antimalarial effect by inhibiting a crucial enzyme in the parasite's mMRNA
processing machinery, the Plasmodium falciparum Cleavage and Polyadenylation Specificity
Factor Subunit 3 (PfCPSF3).[2][3][4][5] PTCPSF3 is a key component of the cleavage and
polyadenylation complex, which is responsible for the 3'-end processing of pre-mRNAs. This
process is essential for the maturation, stability, and transport of messenger RNAs, which are
subsequently translated into proteins.

By binding to and inhibiting the endonuclease activity of PfCPSF3, AN3661 disrupts the normal
processing of parasite mMRNAs, leading to their degradation and a subsequent halt in protein
synthesis. This ultimately results in parasite death.[6][7] This mechanism is distinct from those
of currently used antimalarial drugs, making AN3661 a valuable tool against drug-resistant
parasite strains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1392757?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1392757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

